2,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-21-12-9-14(23-3)13(22-2)8-10(12)16(20)19-17-18-11-6-4-5-7-15(11)24-17/h8-9H,4-7H2,1-3H3,(H,18,19,20)
• InChI Key: UDADFNALIHDDDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NC2=NC3=C(S2)CCCC3)OC)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

2,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as TMB-4 and belongs to the class of benzamide derivatives.

Mechanism of Action

The mechanism of action of TMB-4 is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. These enzymes are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. Inhibition of these enzymes leads to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
TMB-4 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. TMB-4 has also been shown to have anti-tumor effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of TMB-4 is its potential as a therapeutic agent for a variety of diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different disease models.

Future Directions

There are several future directions for research on TMB-4. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer. Further research is needed to fully understand the mechanism of action of TMB-4 and to determine its potential therapeutic applications.

Scientific Research Applications

TMB-4 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. TMB-4 has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.